Cas no 352232-17-8 (Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-)
352232-17-8 structure
Product Name:Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
CAS No:352232-17-8
MF:C19H20ClN3S
MW:357.900201797485
CID:305158
PubChem ID:57349184
Update Time:2025-04-19
Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]-
- 11-[4-(2-Chloroethyl)-1-Piperazinyl-Dibenzo(B,F)-(1,4)-Thiazepine]
- 4-(2-Chloroethyl)-11-(piperazin-1-yl)dibenzo[b,f][1,4]thiazepine
- 352232-17-8
- 10-(2-chloroethyl)-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
- DTXSID50721814
-
- Inchi: 1S/C19H20ClN3S/c20-9-8-14-4-3-5-15-18(14)24-17-7-2-1-6-16(17)22-19(15)23-12-10-21-11-13-23/h1-7,21H,8-13H2
- InChI Key: YSVBCFWNSRGGQI-UHFFFAOYSA-N
- SMILES: ClCCC1=CC=CC2=C1SC1C=CC=CC=1N=C2N1CCNCC1
Computed Properties
- Exact Mass: 357.1069
- Monoisotopic Mass: 357.1066465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 19.37
Dibenzo[b,f][1,4]thiazepine,11-[4-(2-chloroethyl)-1-piperazinyl]- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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